![molecular formula C15H17Cl2N B2756342 N-(2-chlorobenzyl)-1-phenylethanamine hydrochloride CAS No. 13541-48-5](/img/structure/B2756342.png)
N-(2-chlorobenzyl)-1-phenylethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Chemical Synthesis and Reactions
Research on similar compounds has focused on their synthesis and the reactions they undergo. For instance, the synthesis and reactions of N-phenylated polyamines derived from specific reactants demonstrate the interest in understanding the chemical properties and potential applications of N-phenylated compounds in polymer science and materials engineering (Padmanaban, Oishi, Kakimoto, & Imai, 1989). Similarly, the study on orthometalation of primary amines, including benzylamines, highlights the relevance of such reactions in creating complex metal-organic frameworks or catalytic sites (Vicente, Saura-Llamas, Palin, Jones, & Arellano, 1997).
Environmental and Biological ApplicationsCompounds with chlorobenzyl groups are also studied for their environmental and biological implications. Research on the disinfection by-products (DBPs) formation, such as N-nitrosamines from chloramination processes, indicates the environmental and health-related concerns associated with chlorinated organic compounds in water treatment (Le Roux, Gallard, & Croué, 2011). This area of study might relate to the environmental fate or toxicological assessments of "N-(2-chlorobenzyl)-1-phenylethanamine hydrochloride."
Analytical and Material Science Applications
The quantification of specific chemical compounds in various matrices, using advanced analytical techniques like gas chromatography and mass spectrometry, illustrates the importance of such compounds in analytical chemistry (Marek et al., 2017). These studies could hint at the potential use of "this compound" in developing analytical methods or as a reference compound in toxicological studies.
Mechanism of Action
Target of Action
Compounds with similar structures, such as n-benzyltryptamines, have been known to interact with 5-ht2 receptors . These receptors are associated with psychedelic activity .
Mode of Action
N-benzyl substitution of 5-methoxytryptamine is known to increase its affinity and potency at 5-ht2 receptors . This suggests that N-(2-chlorobenzyl)-1-phenylethanamine hydrochloride might interact with its targets in a similar manner.
Biochemical Pathways
A compound with a similar structure, n-(2-chlorobenzyl)-substituted hydroxamate, was identified as an inhibitor of 1-deoxy-d-xylulose 5-phosphate synthase (dxs) . This enzyme is involved in the non-mevalonate pathway of isoprenoid biosynthesis, which is essential for the survival of many bacteria .
Result of Action
N-benzyltryptamines have been found to be full agonists at the 5-ht2c receptor, while showing low efficacy at the 5-ht2a subtype . This suggests that this compound might have similar effects.
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-1-phenylethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN.ClH/c1-12(13-7-3-2-4-8-13)17-11-14-9-5-6-10-15(14)16;/h2-10,12,17H,11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEAZSCRONGBNTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NCC2=CC=CC=C2Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17Cl2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.